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Compound of Interest

Compound Name: FK-3000

Cat. No.: B15564362

Initial research indicates that the designation "FK-3000" predominantly refers to a Chinese-
developed self-propelled, anti-drone, and short-range air defense missile system. There is
currently no publicly available scientific literature that identifies "FK-3000" as a pharmaceutical
compound, research chemical, or biological agent. Therefore, a technical guide on its core
properties for an audience of researchers, scientists, and drug development professionals
cannot be constructed based on the available information.

The FK-3000 air defense system was developed by the China Aerospace Science and Industry
Corporation (CASIC) and was first unveiled at the Zhuhai Airshow in 2022.[1][2] It is designed
to counter a variety of aerial threats, particularly drone swarms, loitering munitions, and other
low-altitude targets.[3][4] The system is mounted on a 6x6 high-mobility truck platform and
features a multi-layered defense capability.[1]

System Capabilities and Features:

The FK-3000's armament includes a combination of kinetic weapons and electronic warfare
capabilities to form a comprehensive defense network. Its key components are:

e An unmanned turret
e A 30mm automatic cannon

o Two types of interceptor missiles: larger anti-air missiles and smaller micro-missiles for drone
clusters
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e A sensor suite including search and tracking radars, and an optical fire-control system
e Aradio-jamming transmitter for disrupting drone control links

The system has an engagement range of approximately 30 to 12,000 meters. Different
configurations allow for a varying number of missiles, with some variants carrying up to 96
smaller interceptors to effectively counter saturation attacks. The FK-3000 can also be
augmented with two unmanned auxiliary launching vehicles, each carrying additional micro-
missiles.

Performance Characteristics:

The FK-3000 is equipped with a sophisticated radar system that provides 360-degree coverage
and can detect targets from 150 meters out to 30 kilometers. It is capable of tracking targets
moving at a wide range of speeds, from slow quadcopters to faster cruise missiles. Reports
suggest a high success rate, with an 85% probability of kill against fixed-wing aircraft and 65%
against small guided missiles.

A summary of the FK-3000 air defense system's specifications is presented in the table below.

Feature Specification

Platform 6x6 SX2220 high-mobility truck

) 30mm autocannon, anti-air missiles, anti-cluster
Primary Armament L
mini-missiles

Missile C " Varies by configuration; e.g., 6 large and 48
issile Capaci
pacly smaller missiles, or up to 96 smaller missiles

Engagement Range

30 - 12,000 meters

Radar Detection Range

Up to 30 kilometers

Target Profile

Drones, drone swarms, cruise missiles, armed
helicopters, and other low, slow, and small

targets

Additional Systems

Radio-jamming transmitter, optical fire-control

system, optional unmanned auxiliary vehicles
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Conclusion Regarding the User's Request:

The provided information on the FK-3000 air defense system does not align with the user's
request for a technical guide focused on biomedical research. There is no data on biological
signaling pathways, experimental protocols in a laboratory setting, or quantitative data such as
IC50 values or pharmacokinetic parameters.

It is possible that "FK-3000" is a typographical error or an internal, non-public designation for a
research compound. For instance, "FK506" (Tacrolimus) is a well-known immunosuppressant
drug.

Without a correct identifier for a relevant biological molecule, it is not possible to fulfill the
request for a detailed technical guide for a drug development audience. It is recommended to
verify the name of the compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. FK-3000 - Wikipedia [en.wikipedia.org]

2. armyrecognition.com [armyrecognition.com]

3. China fields new FK-3000 air defense system to counter drone swarms | IRIA News [ir-
ia.com]

4. defence-blog.com [defence-blog.com]

To cite this document: BenchChem. [Review of FK-3000 Literature: A Clarification on the
Subject Matter]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564362#review-of-fk-3000-literature]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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